Cas no 313496-54-7 (Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)-)

Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)-, is a substituted aromatic ketone featuring a 2-amino-5-chlorophenyl group and a 3,4,5-trimethoxyphenyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of electron-donating methoxy groups and an amino group enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its structural features suggest utility in the development of compounds with potential pharmacological activity, particularly in kinase inhibition or antimicrobial applications. The chloro substituent may further influence its binding properties in target interactions. Suitable for controlled laboratory use under standard safety protocols.

Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)- structure

313496-54-7 structure

Product Name:Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)-

CAS No:313496-54-7

MF:C₁₆H₁₆ClNO₄

MW:321.755543708801

CID:3936307

PubChem ID:868031

Update Time:2025-06-13

Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)-
- (2-AMINO-5-CHLORO-PHENYL)-(3,4,5-TRIMETHOXY-PHENYL)-METHANONE
- SCHEMBL6233142
- STK833534
- SR-01000216954-1
- 313496-54-7
- (2-amino-5-chlorophenyl)-(3,4,5-trimethoxyphenyl)methanone
- Cambridge id 5686028
- AB00093493-01
- BDBM50474621
- (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone
- HMS1582O04
- CS-0333129
- XNXGUYDYCYSOCU-UHFFFAOYSA-N
- BBL028522
- 4-CHLORO-2-(3,4,5-TRIMETHOXYBENZOYL)ANILINE
- VS-08813
- Oprea1_431945
- SR-01000216954
- DB-372196
- AKOS005623259
- CHEMBL8953
- starbld0011306
- Inchi： 1S/C16H16ClNO4/c1-20-13-6-9(7-14(21-2)16(13)22-3)15(19)11-8-10(17)4-5-12(11)18/h4-8H,18H2,1-3H3
- InChI Key： XNXGUYDYCYSOCU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)C(C1C=C(C(=C(C=1)OC)OC)OC)=O)N

Computed Properties

Exact Mass: 321.0767857Da
Monoisotopic Mass: 321.0767857Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 70.8Å²

Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403799-500mg	(2-Amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone	313496-54-7	98%	500mg	￥9135.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403799-1g	(2-Amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)methanone	313496-54-7	98%	1g	￥11939.00	2024-08-02

Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)- Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)-

Comprehensive Overview of Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)- (CAS No. 313496-54-7)

The compound Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)-, identified by its CAS No. 313496-54-7, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both an amino-chlorophenyl and a trimethoxyphenyl group, makes it a subject of interest for scientists exploring novel drug candidates and bioactive agents. This article delves into its properties, applications, and relevance to current research trends, addressing common queries such as "What is the role of 313496-54-7 in drug discovery?" and "How does the trimethoxyphenyl group enhance bioactivity?".

In recent years, the demand for Methanone derivatives has surged due to their versatility in medicinal chemistry. The presence of the 3,4,5-trimethoxyphenyl moiety is particularly noteworthy, as it is often associated with enhanced binding affinity to biological targets. Researchers are investigating its potential in addressing neurodegenerative diseases and cancer, topics frequently searched in academic and industrial circles. For instance, studies suggest that similar compounds exhibit inhibitory effects on microtubule polymerization, a hot topic in anti-cancer drug development.

The 2-amino-5-chlorophenyl component further broadens the compound's applicability. This functional group is commonly found in antibacterial and antifungal agents, aligning with the growing global focus on antimicrobial resistance (AMR). Users often search for "new antimicrobial compounds 2023" or "chlorophenyl derivatives in medicine," highlighting the relevance of CAS No. 313496-54-7 in contemporary research. Its synthesis and optimization are also discussed in forums dedicated to green chemistry, as scientists seek eco-friendly routes to produce such molecules.

From a technical perspective, the compound's molecular weight and solubility profile make it suitable for high-throughput screening (HTS) platforms. Laboratories equipped with AI-driven drug design tools are increasingly leveraging databases containing 313496-54-7 to predict its interactions with proteins like kinases or G-protein-coupled receptors (GPCRs). These advancements address popular search queries such as "How is AI used in compound screening?" and "What are the latest breakthroughs in kinase inhibitors?".

In summary, Methanone, (2-amino-5-chlorophenyl)(3,4,5-trimethoxyphenyl)- represents a promising scaffold for future therapeutics. Its dual-functional architecture caters to multiple research domains, from oncology to infectious diseases, while its CAS No. 313496-54-7 serves as a critical identifier for global collaboration. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation drug candidates and sustainable chemical innovation.